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Compound of Interest

Compound Name: 5-Decanol

Cat. No.: B1670017

Essential Safety and Handling Guide for 5-
Decanol

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling 5-Decanol. It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Decanol is a combustible liquid that can cause eye irritation.[1] Adherence to proper PPE
protocols is mandatory to minimize exposure risks.

Recommended Personal Protective Equipment:

e Eye and Face Protection: Chemical safety goggles that provide a tight seal are required.
When there is a risk of splashing, a face shield should be worn in addition to goggles.

e Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile or butyl rubber) must be worn. Inspect
gloves for integrity before each use and replace them immediately if contaminated.
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o Clothing: A laboratory coat or other protective clothing is required to prevent skin contact.

o Respiratory Protection: Under normal laboratory conditions with adequate ventilation,
respiratory protection is not typically required. If ventilation is poor or if aerosols or mists are
generated, a NIOSH/MSHA-approved respirator should be used.

Quantitative Data for Safe Handling

A summary of key quantitative data for 5-Decanol is provided below to inform safe handling
and storage practices.

Property Value Source(s)
Molecular Formula C10H220 [1112]
Molecular Weight 158.28 g/mol [2][3]
Appearance C.:olf)rless to light yellow clear 0]
liquid

Boiling Point ~228-230°C [1]

Melting Point ~-1°C to 9°C [1]

Flash Point 87.10°C (189.00°F) (est.) [4]

Vapor Pressure 0.037 mmHg @ 25°C (est.) [4]
Solubility in Water 151.8 mg/L @ 25°C (est.) [4]

Experimental Protocols: Handling and Storage

Strict adherence to the following procedures is essential for the safe handling and storage of 5-
Decanol.

Handling:

e Preparation: Ensure the work area is clean and uncluttered. Locate the nearest eyewash
station and safety shower before beginning work. Don all required PPE correctly.
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e Ventilation: Handle 5-Decanol in a well-ventilated area, preferably within a chemical fume
hood.[1]

e Dispensing: Transfer and dispense the liquid carefully to prevent splashing. Use appropriate
tools such as pipettes or graduated cylinders.

e Heating: If heating is necessary, use a water bath or heating mantle. Avoid open flames as 5-
Decanol is a combustible liquid.[1]

e Hygiene: Wash hands thoroughly with soap and water after handling.

Storage:

e Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.
o Keep containers tightly closed when not in use.

Disposal Plan

Chemical Waste:

» Dispose of 5-Decanol and any contaminated materials as hazardous waste.

o All waste must be placed in a suitable, closed, and properly labeled container.

e Do not dispose of 5-Decanol down the drain or into the environment.

Contaminated PPE:

o Used gloves, disposable lab coats, and other contaminated materials should be collected in
a sealed bag and disposed of as hazardous waste.

Emergency Procedures

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. If eye irritation persists, get medical advice/attention.
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» Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing and shoes.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention.

 Ingestion: Rinse mouth with water. Do not induce vomiting. Call a physician or poison control
center immediately.

o Fire: In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.

Safety Workflow
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Caption: Workflow for Safely Handling 5-Decanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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